Cas no 2227878-85-3 (methyl (3R)-3-hydroxy-3-2-(propan-2-yl)phenylpropanoate)

• Product Name: methyl (3R)-3-hydroxy-3-2-(propan-2-yl)phenylpropanoate
• CAS No: 2227878-85-3
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6415431
• PubChem ID: 165710412
• Update Time: 2025-06-13

methyl (3R)-3-hydroxy-3-2-(propan-2-yl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-2-(propan-2-yl)phenylpropanoate
• EN300-1744880
• 2227878-85-3
• methyl (3R)-3-hydroxy-3-[2-(propan-2-yl)phenyl]propanoate

• Inchi： 1S/C13H18O3/c1-9(2)10-6-4-5-7-11(10)12(14)8-13(15)16-3/h4-7,9,12,14H,8H2,1-3H3/t12-/m1/s1
• InChI Key： DKTYKINZBGIVIU-GFCCVEGCSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-hydroxy-3-2-(propan-2-yl)phenylpropanoate

Methyl (3R)-3-hydroxy-3-2-(propan-2-yl)phenylpropanoate (CAS No. 2227878-85-3): A Comprehensive Overview

Methyl (3R)-3-hydroxy-3-2-(propan-2-yl)phenylpropanoate, identified by its CAS number 2227878-85-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique structural features of this molecule, particularly its 3R-configured hydroxyl group and the presence of a propyl-substituted phenyl ring, make it a promising candidate for further investigation in various biochemical pathways.

The chemical structure of methyl (3R)-3-hydroxy-3-2-(propan-2-yl)phenylpropanoate consists of a propanoate ester linked to a phenyl ring, which is further substituted with a propan-2-yl group. This configuration imparts distinct stereochemical properties to the molecule, influencing its interactions with biological targets. The stereochemistry at the 3R-hydroxyl position is particularly noteworthy, as it can significantly affect the compound's pharmacological activity and metabolic stability. Recent studies have highlighted the importance of stereoelectronic effects in determining the efficacy of pharmaceutical compounds, making methyl (3R)-3-hydroxy-3-2-(propan-2-yl)phenylpropanoate a subject of intense research.

In the realm of pharmaceutical research, the synthesis and characterization of chiral compounds like methyl (3R)-3-hydroxy-3-2-(propan-2-yl)phenylpropanoate are crucial for developing enantiomerically pure drugs. The presence of a single stereocenter at the 3R-position ensures that the compound exists as a single enantiomer, which can exhibit distinct pharmacological properties compared to its racemic counterpart. This enantioselectivity is particularly relevant in cases where one enantiomer is therapeutically active while the other may be inactive or even harmful. The synthesis of such chiral compounds often involves advanced catalytic methods and asymmetric transformations, which are areas of active innovation in synthetic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict and analyze the binding interactions of molecules like methyl (3R)-3-hydroxy-3-2-(propan-2-yl)phenylpropanoate with biological targets. Molecular docking studies have been instrumental in understanding how this compound interacts with enzymes and receptors at a molecular level. These studies have revealed that the propyl-substituted phenyl ring and the hydroxyl group at the 3R-position play critical roles in modulating binding affinity and specificity. Such insights are invaluable for designing novel drug candidates with enhanced therapeutic profiles.

The pharmacological potential of methyl (3R)-3-hydroxy-3-2-(propan-2-yl)phenylpropanoate has been explored in several preclinical studies. These investigations have focused on its potential role in modulating key biological pathways associated with inflammation, pain perception, and metabolic regulation. The compound's structural features suggest that it may interact with enzymes such as cyclooxygenases (COX) or lipoxygenases, which are involved in the synthesis of pro-inflammatory mediators. By inhibiting these enzymes, methyl (3R)-3-hydroxy-3-2-(propan-2-yl)phenylpropanoate could potentially serve as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, preliminary studies have also indicated that this compound may possess analgesic effects. The interaction between the hydroxyl group at the 3R-position and pain-signaling pathways has been a focus of research, with findings suggesting that it may modulate neurotransmitter release or receptor activity involved in pain perception. These preclinical findings are encouraging and warrant further investigation into its therapeutic potential.

The synthesis of methyl (3R)-3-hydroxy-3-2-(propan-2-yl)phenylpropanoate involves multi-step organic reactions, including stereoselective esterification and functional group transformations. Advanced synthetic methodologies such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high enantiomeric purity. These synthetic strategies not only highlight the complexity involved in producing such chiral compounds but also showcase the advancements in synthetic organic chemistry that enable their efficient preparation.

The chemical stability and metabolic fate of methyl (3R)-3-hydroxy-3-2-(propan-2-yI)phenyIpropantoate are critical factors that determine its suitability for therapeutic use. Studies have been conducted to evaluate its degradation pathways under various physiological conditions, providing insights into how it is processed within the body. Understanding these metabolic processes is essential for predicting potential side effects and optimizing dosing regimens.

The future direction of research on methyl (3R)-<0xE1><0xB5><0xA5>hydroxy-*E1*<0xB5><0xA5>,-*E1*<0xB5><0xA5>-(propa-*E1*<0xB5><0xA5>n*-<0xE1><0xB5><0xA6>ethyl)phenoIpropantoate lies in exploring its clinical potential through human trials. If preclinical data continue to demonstrate promising results, this compound could be developed into a novel therapeutic agent targeting inflammatory and pain-related disorders. Collaborative efforts between synthetic chemists, pharmacologists, and clinicians will be essential in translating laboratory findings into clinical applications.

The development of innovative drug candidates like methyl (*E1*<0xB5><0xA5>)-*E1*<0xB5><0xA5>*E1*<0xB5><0xA4>*E1*<0xB5><0xA6>*E1*<0xB5><0xA6>Ethanol:*E1*<0xB5><0xA4>*E1*<0xB5><0xA6>Ethanoate represents a significant advancement in pharmaceutical chemistry. Its complex structure and unique stereochemical features make it a fascinating subject for further study, with potential implications for treating various diseases. As research continues to uncover new applications for this compound, it underscores the importance of investing in fundamental chemical research to drive therapeutic innovation.